Cas no 12236-00-9 (Disperse Brown 1)

• Product Name: Disperse Brown 1
• CAS No: 12236-00-9
• MF: C₁₆H₁₅Cl₃N₄O₄
• MW: 433.67370057106
• CID: 86761
• Update Time: 2026-05-14

Disperse Brown 1 Chemical and Physical Properties

Names and Identifiers

• Disperse Brown 1
• 2,2'-({3-chloro-4-[(E)-(2,6-dichloro-4-nitrophenyl)diazenyl]phenyl}imino)diethanol

• Inchi： InChI=1S/C16H15Cl3N4O4/c17-12-7-10(22(3-5-24)4-6-25)1-2-15(12)20-21-16-13(18)8-11(23(26)27)9-14(16)19/h1-2,7-9,24-25H,3-6H2/b21-20+
• InChI Key： HXXLWTPFYWMBSC-QZQOTICOSA-N
• SMILES： OCCN(C1C=CC(/N=N/C2C(Cl)=CC([N+]([O-])=O)=CC=2Cl)=C(Cl)C=1)CCO

Computed Properties

• Exact Mass: 432.01600
• Monoisotopic Mass: 432.015888
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114

Experimental Properties

• Density: 1.54
• Boiling Point: 647.5°C at 760 mmHg
• Flash Point: 345.4°C
• Refractive Index: 1.648
• PSA: 114.24000
• LogP: 5.28460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes